2-deoxy-2-fluoro-D-mannopyranose
Overview
Description
2-deoxy-2-fluoro-D-mannopyranose is a sugar molecule that plays a significant role in unraveling the intricate nuances characterizing carbohydrate-biological interplays . This enhances our understanding of fundamental biological systems .
Synthesis Analysis
The synthesis of 2-deoxy-2-fluoro-D-mannopyranose involves the reaction of 1,6-anhydro-3,4-di-O-benzyl-2-O-(trifluoromethanesulphonyl)-β-D-mannopyranose with tetraalkylammonium fluorides . This provides a rapid, high yield synthetic route to 2-deoxy-2-fluoro-D-glucose .Molecular Structure Analysis
The molecular formula of 2-deoxy-2-fluoro-D-mannopyranose is C6H11FO5 . It has an average mass of 182.14694 and a mono-isotopic mass of 182.05905 .Chemical Reactions Analysis
2-deoxy-2-fluoro-D-mannopyranose has functional parent D-mannopyranose and is a 2-deoxy-2-fluorohexopyranose . It can be used as a tracer for photoassimilate translocation in plants .Physical And Chemical Properties Analysis
2-deoxy-2-fluoro-D-mannopyranose is a white or off-white powder . It has a molecular weight of 182.15 .Scientific Research Applications
Radiopharmaceuticals in Medical Diagnostics
2-deoxy-2-fluoro-D-mannopyranose is a crucial compound in the field of medical diagnostics, particularly in positron emission tomography (PET). As a fluorine-18 labeled compound, it is used in the form of [18F]FDG, which is instrumental in imaging for oncology, cardiology, and neurology . It allows for the non-invasive assessment of glucose metabolism in tissues, which is particularly useful in identifying cancerous tissues due to their higher rate of glucose uptake .
Analytical Chemistry
In analytical chemistry, 2-deoxy-2-fluoro-D-mannopyranose is used as a standard or reference compound due to its well-characterized structure and properties. Its precise molecular formula and mass make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) and mass spectrometry, to study the structure and behavior of similar compounds .
Biochemistry Research
This compound plays a significant role in biochemistry research, particularly in studies related to cell metabolism and energy production. It has been used to investigate the inhibition of glycolysis and induction of autophagic cell death in cancer cells, providing insights into potential therapeutic strategies for glycolytically dependent cancers such as gliomas .
Material Science
In material science, 2-deoxy-2-fluoro-D-mannopyranose is explored for its potential applications in the development of new materials. Its properties can influence the synthesis and characterization of novel compounds with specific functionalities, which could be used in various industrial applications .
Environmental Science
The compound’s role in environmental science is emerging, with potential applications in the study of plant metabolism and ecological interactions. Its structural similarity to glucose allows it to be used as a tracer to understand the transport and distribution of sugars in plant systems .
Industrial Applications
Industrially, 2-deoxy-2-fluoro-D-mannopyranose is used in the synthesis of complex N-glycans, which are essential for various biological processes. It is involved in the conversion of high mannose to complex N-glycans, playing a role in the maturation pathway of these important biomolecules .
Pharmaceutical Development
In the pharmaceutical industry, this compound is used in the development of new drugs, particularly as an intermediate in the synthesis of antiviral and anticancer agents. Its unique properties make it a valuable precursor in the creation of novel therapeutic molecules .
Research on Autophagy and Cell Death
2-deoxy-2-fluoro-D-mannopyranose is also used in research focused on autophagy and cell death mechanisms. Studies have shown its ability to induce type II cell death in glioma cells, which could lead to new treatments for aggressive forms of brain cancer .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of 2-deoxy-2-fluoro-D-mannopyranose is the enzyme Mannan endo-1,4-beta-mannosidase . This enzyme plays a crucial role in the hydrolysis of beta-1,4-linked mannan and galactomannan, which are polysaccharides located in the plant cell wall .
Mode of Action
It is known that the compound interacts with its target enzyme, mannan endo-1,4-beta-mannosidase . The presence of the fluorine atom likely influences the interaction between the compound and its target, potentially leading to changes in the enzyme’s activity.
Biochemical Pathways
Given the target of the compound, it is likely involved in the metabolism of plant cell wall polysaccharides, specifically mannan and galactomannan . The compound’s interaction with Mannan endo-1,4-beta-mannosidase could potentially disrupt these pathways, leading to downstream effects on plant cell wall structure and function.
Result of Action
Given its interaction with Mannan endo-1,4-beta-mannosidase, it is plausible that the compound could affect the structure and function of plant cell walls by altering the metabolism of mannan and galactomannan .
properties
IUPAC Name |
(3S,4S,5S,6R)-3-fluoro-6-(hydroxymethyl)oxane-2,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11FO5/c7-3-5(10)4(9)2(1-8)12-6(3)11/h2-6,8-11H,1H2/t2-,3+,4-,5-,6?/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCXUVYAZINUVJD-CBPJZXOFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)O)F)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]1[C@H]([C@@H]([C@@H](C(O1)O)F)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11FO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50422516 |
Source
|
| Record name | AC1O43QP | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50422516 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
31077-88-0 |
Source
|
| Record name | AC1O43QP | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50422516 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Deoxy-2-fluoro-D-mannose | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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